2-Trimethylsilyl-3-methoxythiophene
Cat. No. B8275356
M. Wt: 186.35 g/mol
InChI Key: NTKRVUIPMMZXFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07084170B2
Procedure details
A solution of n-BuLi (19.7 mL of 1.6 M in hexanes, 31.5 mmol) is added dropwise to a solution of 3-methoxythiophene (3.0 g, 26.3 mmol) in anhydrous Et2O (20 mL) under nitrogen at −70° C. The mixture is stirred at −70° C. for 2 hr. Chlorotrimethylsilane (4.5 mL, 35.4 mmol) is added slowly to the solution. The mixture is warmed to room temperature and stirred for 3 hr. The reaction is quenched with water (50 mL) and hexanes (100 mL). The aqueous layer is extracted with hexanes (50 mL). The combined organic extracts are dried (Na2SO4), filtered and concentrated. The crude product is chromatographed on silica gel, eluting with hexanes to afford the title compound (4.0 g, 82%) as a colorless liquid.
Name
Yield
82%
Identifiers
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REACTION_CXSMILES
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[Li]CCCC.[CH3:6][O:7][C:8]1[CH:12]=[CH:11][S:10][CH:9]=1.Cl[Si:14]([CH3:17])([CH3:16])[CH3:15]>CCOCC>[CH3:15][Si:14]([CH3:17])([CH3:16])[C:9]1[S:10][CH:11]=[CH:12][C:8]=1[O:7][CH3:6]
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Inputs
Step One
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Name
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|
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Quantity
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19.7 mL
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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|
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Quantity
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3 g
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Type
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reactant
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Smiles
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COC1=CSC=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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Quantity
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4.5 mL
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Type
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reactant
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Smiles
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Cl[Si](C)(C)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-70 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at −70° C. for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is warmed to room temperature
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STIRRING
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Type
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STIRRING
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Details
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stirred for 3 hr
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction is quenched with water (50 mL) and hexanes (100 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer is extracted with hexanes (50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic extracts are dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude product is chromatographed on silica gel
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WASH
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Type
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WASH
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Details
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eluting with hexanes
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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C[Si](C=1SC=CC1OC)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: PERCENTYIELD | 82% | |
| YIELD: CALCULATEDPERCENTYIELD | 81.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
